N-{3-[4-(dimethylamino)phenyl]propyl}-4-phenyloxane-4-carboxamide

• IUPAC Name: N-[3-[4-(dimethylamino)phenyl]propyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C23H30N2O2/c1-25(2)21-12-10-19(11-13-21)7-6-16-24-22(26)23(14-17-27-18-15-23)20-8-4-3-5-9-20/h3-5,8-13H,6-7,14-18H2,1-2H3,(H,24,26)
• InChI Key: ONVPPBXVLLTDGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCCNC(=O)C2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

N-{3-[4-(dimethylamino)phenyl]propyl}-4-phenyloxane-4-carboxamide, commonly known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This compound has been extensively studied in scientific research for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Scientific Research Applications

Mechanisms of Action and Chemical Interactions

Research on compounds structurally related to N-{3-[4-(dimethylamino)phenyl]propyl}-4-phenyloxane-4-carboxamide has delved into understanding their chemical behaviors and interactions under different conditions. For example, studies on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds have shown significant insights into the mechanisms of bond cleavage, highlighting the importance of the γ-hydroxymethyl group and the existence of a hydride transfer mechanism in these processes (T. Yokoyama, 2015). These findings suggest potential applications in lignin valorization and the development of new methods for biomass processing.

Medical Imaging Applications

In the realm of medical imaging, compounds with similar structural features have been studied for their potential use in diagnosing diseases like Alzheimer's. Radioligands such as [18F]1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene have shown promise in amyloid imaging, allowing for the early detection of amyloid deposits in the brain of Alzheimer's disease patients. This breakthrough in PET amyloid imaging technology could revolutionize the understanding and early diagnosis of Alzheimer's disease (A. Nordberg, 2007).

Environmental and Material Science Implications

The environmental fate and transformation of related compounds, especially those used in industrial applications, have been a subject of study. Research on the occurrence, migration, and transformation of siloxanes, for instance, has provided valuable information on their behavior in various environmental compartments, highlighting the need for understanding the environmental impact of these chemicals (Xiaoling Xiang et al., 2021). Such studies are crucial for developing safer and more sustainable chemical practices.